Cas no 1327366-67-5 (methyl 4H-pyrrolo2,3-d1,3thiazole-5-carboxylate)

methyl 4H-pyrrolo2,3-d1,3thiazole-5-carboxylate structure

1327366-67-5 structure

Product Name:methyl 4H-pyrrolo2,3-d1,3thiazole-5-carboxylate

CAS No:1327366-67-5

Molecular Formula:C₇H₆N₂O₂S

Molecular Weight:182.199739933014

CID:4588555

PubChem ID:67366831

methyl 4H-pyrrolo2,3-d1,3thiazole-5-carboxylate Properties

Names and Identifiers

- methyl 4H-pyrrolo[2,3-d]thiazole-5-carboxylate
- methyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate
- CDC36667
- Z2469657470
- InChIKey： NNMYQMZSIGPQHV-UHFFFAOYSA-N
- Inchi： 1S/C7H6N2O2S/c1-11-7(10)4-2-5-6(9-4)8-3-12-5/h2-3,9H,1H3
- SMILES： S1C=NC2=C1C=C(C(=O)OC)N2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Heavy Atom Count: 12
Complexity: 200
XLogP3: 1.7
Topological Polar Surface Area: 83.2

Experimental Properties

Boiling Point: 345.8±22.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.8 mmHg at 25°C
Flash Point: 163.0±22.3 °C
Density: 1.5±0.1 g/cm3

methyl 4H-pyrrolo2,3-d1,3thiazole-5-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01BDGW-50mg	methyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate	1327366-67-5	95%	50mg	$258.00	2025-03-19
A2B Chem LLC	AW09488-50mg	Methyl 4H-pyrrolo[2,3-d]thiazole-5-carboxylate	1327366-67-5	95%	50mg	$246.00	2024-04-20
Aaron	AR01BDP8-50mg	methyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate	1327366-67-5	95%	50mg	$300.00	2025-02-09
Alichem	A059002777-100mg	Methyl 4H-pyrrolo[2,3-d]thiazole-5-carboxylate	1327366-67-5	95%	100mg	422.65 USD
Chemenu	CM465162-100mg	methyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate	1327366-67-5	95%+	100mg	$668	2024-08-02
Enamine	EN300-175043-0.05g	methyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate	1327366-67-5	95%	0.05g	$200.0	2023-09-20
TRC	M325130-10mg	methyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate	1327366-67-5		10mg	$ 50.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1214526-100mg	Methyl 4H-pyrrolo[2,3-d]thiazole-5-carboxylate	1327366-67-5	95%	100mg	￥6076.00

methyl 4H-pyrrolo2,3-d1,3thiazole-5-carboxylate Related Literature

1. Acid–base-controlled and dibenzylammonium-assisted aggregation induced emission enhancement of poly(tetraphenylethene) with an impressive blue shift†

Lipeng He,Lijie Li,Xiaoning Liu,Jun Wang,Huanting Huang,Weifeng Bu Polym. Chem., 2016,7, 3722-3730
2. DMSO-mediated palladium-catalyzed cyclization of two isothiocyanates via C–H sulfurization: a new route to 2-aminobenzothiazoles†

RSC Adv., 2019,9, 3403-3406
3. Conformational dynamics of Cu(i) complexes of tripodal ligands: steric control of molecular motion†

Jing Zhang,Kam Siu,Chin H. Lin,James W. Canary New J. Chem., 2005,29, 1147-1151
4. Convenient access to the tricyanoborate dianion B(CN)32− and selected reactions as a boron-centred nucleophile†

Johannes Landmann,Jan A. P. Sprenger,Rüdiger Bertermann,Nikolai Ignat’ev,Eduard Bernhardt,Helge Willner,Maik Finze Chem. Commun., 2015,51, 4989-4992
5. Fabrication of nanoporous MTiO3 (M = Pb, Ba, Sr) perovskite array films with unprecedented high structural regularity†

Badro Im,Hwichan Jun,Kyung Hee Lee,Jae Sung Lee CrystEngComm, 2011,13, 7212-7215
6. Electronic and optical properties of Janus ZrSSe by density functional theory

Hien D. Tong,Duy Phu Tran,Nguyen T. T. Binh,Chuong V. Nguyen,Huynh V. Phuc,Hoat M. Do,Nguyen N. Hieu RSC Adv., 2019,9, 41058-41065
7. Synthesis of ZnO inverse opals with high crystalline quality by a three-dimensional colloidal crystal template-assisted hydrothermal method over a seed layer

Ming Fu,Xin Wang,Haiyan Zhao,Dawei He,Yongsheng Wang CrystEngComm, 2016,18, 7780-7786
8. Preliminary characterization and antioxidant and hypoglycemic activities in vivo of polysaccharides from Huidouba†

Juncheng Chen,Xin Zhou,Pengyao Sun Food Funct., 2018,9, 6337-6348
9. Organic chemistry

J. Chem. Soc., Abstr., 1907,92, A813-A884
10. Defect induced tunable near infrared emission of Er–CeO2 by heterovalent co-dopants†

Mihaela Florea,Daniel Avram,Bogdan Cojocaru,Ion Tiseanu,Vasile Parvulescu,Carmen Tiseanu Phys. Chem. Chem. Phys., 2016,18, 18268-18277

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolothiazoles

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